Cas no 1273562-72-3 (3,6-diazabicyclo[3.1.1]heptan-2-one)

• Product Name: 3,6-diazabicyclo[3.1.1]heptan-2-one
• CAS No: 1273562-72-3
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 4457128
• PubChem ID: 71306279
• Update Time: 2025-10-23

3,6-diazabicyclo[3.1.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,6-diazabicyclo[3.1.1]heptan-4-one
• 3,6-diazabicyclo[3.1.1]heptan-2-one
• 2-OXO-3,6-DIAZA-BICYCLO[3.1.1]HEPTANE
• PB31914
• CS-0057245
• P12451
• 1273562-72-3
• 3,6-Diaza-Bicyclo[3.1.1]Heptan-2-One(WX120279)
• 3,6-Diaza-Bicyclo[3.1.1]Heptan-2-One

• MDL： MFCD18793392
• Inchi： 1S/C5H8N2O/c8-5-4-1-3(7-4)2-6-5/h3-4,7H,1-2H2,(H,6,8)
• InChI Key： KFALVBFQCROPPJ-UHFFFAOYSA-N
• SMILES： C12CC(N1)CNC2=O

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,6-diazabicyclo[3.1.1]heptan-2-one

Exploring the Potential of 3,6-Diazabicyclo[3.1.1]heptan-2-one (CAS No. 1273562-72-3) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3,6-diazabicyclo[3.1.1]heptan-2-one (CAS No. 1273562-72-3) has emerged as a compound of significant interest. This bicyclic structure, characterized by its unique diazabicyclo core, offers a versatile scaffold for drug discovery. Researchers are increasingly focusing on its potential applications in targeting neurological disorders, inflammation, and metabolic diseases. The compound's 3,6-diazabicyclo framework provides a rigid yet tunable platform for optimizing pharmacokinetic properties, making it a valuable candidate for next-generation therapeutics.

The structural uniqueness of 3,6-diazabicyclo[3.1.1]heptan-2-one lies in its bicyclo[3.1.1]heptane skeleton, which combines stability with synthetic accessibility. Recent studies highlight its role as a pharmacophore in designing selective enzyme inhibitors, particularly in the context of kinase modulation and GPCR targeting. With the growing demand for precision medicine, this compound's ability to serve as a molecular building block aligns perfectly with trends in fragment-based drug design and AI-driven drug discovery.

One of the most searched questions in pharmaceutical forums revolves around "how to synthesize 3,6-diazabicyclo[3.1.1]heptan-2-one derivatives." The answer lies in innovative cyclization strategies and catalytic asymmetric methods, which have been refined to achieve high yields and enantiomeric purity. The compound's CAS 1273562-72-3 is frequently referenced in patent literature, underscoring its commercial relevance in developing small-molecule therapeutics for chronic conditions.

From an industrial perspective, 3,6-diazabicyclo[3.1.1]heptan-2-one exemplifies the shift toward sustainable synthetic routes. Companies are investing in green chemistry approaches to scale up production while minimizing environmental impact. This aligns with global searches for "eco-friendly heterocyclic synthesis" and "biocompatible scaffolds," reflecting broader societal concerns about sustainable drug development.

In computational chemistry, the diazabicyclo[3.1.1]heptane motif is gaining traction as a conformational constraint tool. Molecular modeling studies reveal its utility in enhancing ligand-receptor binding affinity, a hot topic in virtual screening workflows. The compound's 3D pharmacophoric features are frequently discussed in cheminformatics communities, particularly for allosteric modulator design.

As the scientific community explores 3,6-diazabicyclo[3.1.1]heptan-2-one (CAS 1273562-72-3), its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors is being unlocked. These cutting-edge applications address frequently searched terms like "targeted protein degradation" and "irreversible inhibition," positioning the compound at the forefront of innovative drug modalities.

The analytical characterization of 3,6-diazabicyclo[3.1.1]heptan-2-one presents interesting challenges that resonate with QC laboratories worldwide. Advanced techniques like LC-MS hyphenation and NMR crystallography are employed to ensure batch-to-batch consistency, a critical factor for GMP manufacturing compliance. These quality control aspects are increasingly searched alongside "pharmaceutical intermediate analysis."

Looking ahead, the 3,6-diazabicyclo[3.1.1]heptan-2-one scaffold holds promise for addressing drug resistance challenges. Its structural plasticity enables the development of multi-target directed ligands, a strategy gaining momentum against complex diseases. This aligns with trending searches about "polypharmacology approaches" and "network pharmacology," demonstrating the compound's relevance in contemporary research paradigms.